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Compound of Interest

(R)-3-Aminoquinuclidine

dihydrochloride

Cat. No.: B113874

Compound Name:

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals handling (R)-3-Aminoquinuclidine dihydrochloride.
Adherence to these procedures is critical for ensuring personal safety and regulatory
compliance.

(R)-3-Aminoquinuclidine dihydrochloride is a chemical compound used in the synthesis of
pharmaceuticals. It is a solid, typically a white to beige powder, that is harmful if swallowed and
can cause skin, eye, and respiratory irritation.[1][2][3]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for (R)-3-
Aminoquinuclidine dihydrochloride.
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Property

Value

Molecular Formula

C7H1aN2 - 2HCI

Molecular Weight 199.12 g/mol
Melting Point >300 °CJ[1]
Assay >98%

Optical Activity

[0]20/D +24°, ¢ = 1 in H20

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
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PPE Category

Item

Specifications and Usage

Eye and Face Protection

Safety Goggles or Face Shield

Must conform to EN 166 (EU)
or OSHA 29 CFR 1910.133
(US) standards.[3] Provides
protection against dust and

splashes.

Hand Protection

Chemical-resistant, impervious

gloves

Nitrile rubber gloves are a
suitable option.[4] Inspect
gloves before use and change
them frequently, especially if

contaminated.

Body Protection

Laboratory Coat or Chemical

Protective Suit

Wear a long-sleeved lab coat
to protect skin.[3] For larger
quantities or increased risk of
exposure, more extensive
protective clothing may be

necessary.

Respiratory Protection

N95 Dust Mask or Respirator

Use a NIOSH-approved N95
dust mask to prevent
inhalation of the powder.
Handle in a well-ventilated
area, preferably a chemical
fume hood.[2][3]

Operational Plan: Step-by-Step Handling

Procedures

Follow these steps to ensure the safe handling of (R)-3-Aminoquinuclidine dihydrochloride

from receipt to use.

¢ Receiving and Inspection:

o Upon receipt, visually inspect the container for any damage or leaks.
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o Verify that the label correctly identifies the contents as (R)-3-Aminoquinuclidine
dihydrochloride.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][5]

o Keep away from incompatible materials such as strong oxidizing agents.[3][5]

o The designated storage class is 11 for combustible solids.

Weighing and Aliquoting (in a Chemical Fume Hood):

o Don appropriate PPE before handling the container.

o Perform all manipulations that may generate dust, such as weighing and transferring,
within a certified chemical fume hood to minimize inhalation exposure.

o Use tools like spatulas to handle the solid. Avoid creating dust clouds.

o Close the container tightly immediately after use.

Dissolution and Use:

o When preparing solutions, slowly add the solid to the solvent to avoid splashing.

o Ensure the dissolution is performed in a well-ventilated area or fume hood.

o Clearly label all solutions with the chemical name, concentration, and date of preparation.

General Hygiene:

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.[2][3]

o Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][5]

o Contaminated clothing should be removed and washed before reuse.[2][3]
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Disposal Plan: Managing Chemical Waste

Proper disposal of (R)-3-Aminoquinuclidine dihydrochloride and its associated waste is
crucial to prevent environmental contamination and ensure regulatory compliance.

* Waste Segregation:

o Solid Waste: Collect unused (R)-3-Aminoquinuclidine dihydrochloride powder and any
contaminated disposable materials (e.g., weighing paper, gloves, wipes) in a designated,
clearly labeled hazardous waste container.

o Liquid Waste: Collect solutions containing (R)-3-Aminoquinuclidine dihydrochloride in a
separate, labeled hazardous waste container for liquid chemical waste. Do not pour down
the drain.[5]

o Empty Containers: "Empty" containers that held the chemical should be treated as
hazardous waste and disposed of accordingly, as they may retain chemical residue.

» Labeling and Storage of Waste:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "(R)-3-Aminoquinuclidine dihydrochloride".

o Keep waste containers tightly closed and store them in a designated, secure waste
accumulation area that is cool, dry, and well-ventilated.

o Final Disposal:

o All chemical waste must be disposed of through a licensed and approved hazardous
waste disposal company.[2][3]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

Experimental Workflow and Safety Protocol
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Caption: Workflow for handling (R)-3-Aminoquinuclidine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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